Cas no 1535468-25-7 (1-(2,6-difluorophenyl)hexan-1-amine)

• Product Name: 1-(2,6-difluorophenyl)hexan-1-amine
• CAS No: 1535468-25-7
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• MDL: MFCD21944818
• CID: 5161193
• PubChem ID: 79523233
• Update Time: 2025-10-29

1-(2,6-difluorophenyl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,6-difluoro-α-pentyl-
• 1-(2,6-difluorophenyl)hexan-1-amine

• MDL： MFCD21944818
• Inchi： 1S/C12H17F2N/c1-2-3-4-8-11(15)12-9(13)6-5-7-10(12)14/h5-7,11H,2-4,8,15H2,1H3
• InChI Key： MOLVVRLRCJMUBM-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1F)F)(N)CCCCC

Additional information on 1-(2,6-difluorophenyl)hexan-1-amine

Introduction to 1-(2,6-difluorophenyl)hexan-1-amine (CAS No. 1535468-25-7)

1-(2,6-difluorophenyl)hexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. With the CAS number 1535468-25-7, this compound represents a derivative of hexanamine featuring a 2,6-difluorophenyl group, which imparts distinct chemical characteristics that make it valuable for various synthetic and functional purposes. The presence of fluorine atoms in the aromatic ring enhances the compound's metabolic stability and binding affinity, making it a promising candidate for drug development.

The 2,6-difluorophenyl moiety is particularly noteworthy as it introduces electron-withdrawing effects that can modulate the reactivity and selectivity of the molecule. This feature is often exploited in medicinal chemistry to improve the pharmacokinetic profile of drug candidates. In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to enhance bioavailability and resistance to enzymatic degradation. The hexan-1-amine backbone provides a flexible alkyl chain that can be further modified to tailor specific biological activities, making 1-(2,6-difluorophenyl)hexan-1-amine a versatile building block for synthesizing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The fluorine atoms in the 2,6-difluorophenyl group can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. Additionally, fluorine labeling is widely used in diagnostic imaging and positron emission tomography (PET) scans, where it serves as a detectable marker. The combination of these properties makes 1-(2,6-difluorophenyl)hexan-1-amine an attractive candidate for designing probes and ligands that can be used in precision medicine approaches.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the fluorinated aromatic ring can interact with specific residues in protein binding pockets, leading to high selectivity. These insights have been instrumental in guiding the design of next-generation drugs with improved efficacy and reduced side effects. Furthermore, green chemistry principles have been increasingly applied to the synthesis of fluorinated compounds, emphasizing sustainable methodologies that minimize waste and energy consumption. The development of efficient synthetic routes for 1-(2,6-difluorophenyl)hexan-1-amine aligns with these trends, ensuring that its production is both environmentally friendly and scalable.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of fluorinated amines. Amines are key functional groups in many bioactive molecules, and their modification can lead to significant improvements in drug properties. For instance, fluorination can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This stability is crucial for drugs that require prolonged circulation times to achieve their desired effect. The structural features of 1-(2,6-difluorophenyl)hexan-1-amine make it a valuable intermediate in synthesizing such compounds.

Another area where this compound shows promise is in materials science. Fluorinated organic molecules are often employed in the development of advanced materials due to their unique electronic properties. For example, they can be used to create conductive polymers or liquid crystals with tailored optical and electrical characteristics. The long alkyl chain in hexan-1-amine provides flexibility, allowing for self-assembled structures that could be useful in nanotechnology applications. Such innovations underscore the broad utility of this compound beyond traditional pharmaceutical applications.

In conclusion, 1-(2,6-difluorophenyl)hexan-1-amine (CAS No. 1535468-25-7) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features, particularly the presence of fluorine atoms in the 2,6-difluorophenyl group and a flexible alkyl chain, make it an excellent candidate for drug discovery, diagnostic imaging, and materials science applications. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an increasingly important role in advancing scientific knowledge and industrial innovation.